Cas no 1182777-12-3 (1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]-
• CAS No: 1182777-12-3
• MF: C₉H₈F₂N₄
• MW: 210.183427810669
• CID: 6078407
• PubChem ID: 60911458
• Update Time: 2025-05-21

1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]-
• 1-(2,3-Difluorobenzyl)-1h-1,2,4-triazol-3-amine
• EN300-804625
• CS-0284888
• 1-[(2,3-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1182777-12-3

• Inchi： 1S/C9H8F2N4/c10-7-3-1-2-6(8(7)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： TZXBVJHMHIVLDZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2F)C=NC(N)=N1

Computed Properties

• Exact Mass: 210.07170260g/mol
• Monoisotopic Mass: 210.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 392.3±52.0 °C(Predicted)
• pka: 3.88±0.12(Predicted)

Additional information on 1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]-

1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]- (CAS No. 1182777-12-3)

The compound 1H-1,2,4-Triazol-3-amine, 1-[(2,3-difluorophenyl)methyl]- (CAS No. 1182777-12-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of uses in pharmaceuticals, agrochemicals, and advanced materials. The CAS registry number 1182777-12-3 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of 1H-1,2,4-Triazol-3-amine is characterized by a triazole ring system substituted with an amino group at position 3 and a (2,3-difluorophenyl)methyl group at position 1. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The presence of the fluorine atoms in the phenyl ring enhances the compound's stability and reactivity under specific conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1182777-12-3 through multi-component reactions and catalytic processes. These methods not only improve the yield but also reduce the environmental footprint of production. The compound has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules and advanced materials.

In the field of pharmaceuticals, 1H-1,2,4-Triazol-3-amine has shown promise as a building block for drug development. Its ability to form stable complexes with metal ions makes it a valuable component in designing metallo-drugs for treating various diseases. Recent studies have highlighted its role in anti-cancer drug design due to its ability to target specific protein-protein interactions.

The agrochemical industry has also benefited from the unique properties of this compound. It serves as an effective precursor for fungicides and herbicides with enhanced bioavailability and reduced environmental toxicity. Researchers have reported improved crop yields when using derivatives of CAS No. 1182777-12-3 in controlled agricultural settings.

From a materials science perspective, CAS No. 1182777-12-3 has been explored for its potential in creating advanced polymers and coatings with exceptional thermal stability and mechanical strength. Its incorporation into polymer matrices has led to materials with applications in aerospace and electronics industries.

Recent studies have also focused on the environmental impact of CAS No. 1182777-12-3. Researchers have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its long-term environmental impact and guiding sustainable manufacturing practices.

In conclusion, CAS No. 1182777-12-CAS No. 0 is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more significant role in advancing modern science and technology.